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Compound of Interest

Compound Name: 3-(Bromomethyl)phenol

Cat. No.: B1282558 Get Quote

Disclaimer: This document provides a comprehensive overview of the known properties and a

scientifically guided projection of the thermal behavior of 3-(Bromomethyl)phenol. As of the

latest literature review, specific experimental data from Thermogravimetric Analysis (TGA) or

Differential Scanning Calorimetry (DSC) for this compound is not publicly available. The

experimental protocols and potential decomposition pathways described herein are based on

established methodologies for similar organic compounds and data from analogous substituted

phenols.

Introduction
3-(Bromomethyl)phenol is a bifunctional organic compound featuring a phenol and a

bromomethyl group attached to a benzene ring. This substitution pattern makes it a valuable

intermediate in the synthesis of various pharmaceuticals and other fine chemicals. An

understanding of its thermal stability and decomposition characteristics is critical for ensuring

safe handling, storage, and processing, as well as for predicting its behavior in various

chemical reactions at elevated temperatures. This guide provides a summary of its known

physical properties and a detailed outline of the experimental procedures used to evaluate

thermal stability, alongside a discussion of its likely decomposition pathways based on the

behavior of related molecules.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-(Bromomethyl)phenol is
presented in Table 1. These properties are essential for its handling and in the design of
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experimental procedures.

Table 1: Physicochemical Properties of 3-(Bromomethyl)phenol

Property Value Reference(s)

CAS Number 74597-04-9 [1][2]

Molecular Formula C₇H₇BrO [1][2]

Molecular Weight 187.03 g/mol [1][2]

Appearance White to off-white solid [3]

Boiling Point 272.1 ± 15.0 °C at 760 mmHg [2][4]

Density 1.6 ± 0.1 g/cm³ [4]

Flash Point 118.3 ± 20.4 °C [2]

pKa 9.55 ± 0.10 (Predicted) [3]

Thermal Stability and Decomposition Analysis
The thermal stability of a compound is typically investigated using techniques such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific

data for 3-(Bromomethyl)phenol is unavailable, this section details the standard experimental

protocols for these analyses and discusses the expected thermal behavior based on related

compounds.

Predicted Thermal Behavior
Based on its structure, 3-(Bromomethyl)phenol is expected to be stable at ambient

temperatures but will decompose at elevated temperatures. Safety data sheets indicate that

thermal decomposition can lead to the release of irritating gases and vapors.[5] Hazardous

combustion products are expected to include carbon oxides (CO, CO₂) and hydrogen bromide

(HBr).[6][7]

The presence of the bromomethyl group may lead to dehydrobromination and subsequent

polymerization or rearrangement reactions at higher temperatures. The phenolic hydroxyl
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group can also influence the decomposition pathway.

Placeholder for Quantitative Thermal Analysis Data
The following tables are provided as templates for the presentation of quantitative data that

would be obtained from TGA and DSC experiments.

Table 2: Illustrative TGA Data for a Substituted Phenol

Parameter Value

Onset Decomposition Temperature (T_onset) Data not available

Temperature at 5% Mass Loss (T₅%) Data not available

Temperature at 10% Mass Loss (T₁₀%) Data not available

Temperature at Maximum Decomposition Rate

(T_max)
Data not available

Residual Mass at 800 °C Data not available

Atmosphere e.g., Nitrogen, Air

Heating Rate e.g., 10 °C/min

Table 3: Illustrative DSC Data for a Substituted Phenol

Parameter Value

Melting Point (T_m) Data not available

Enthalpy of Fusion (ΔH_f) Data not available

Decomposition Exotherm Peak Temperature Data not available

Enthalpy of Decomposition (ΔH_d) Data not available

Atmosphere e.g., Nitrogen, Air

Heating Rate e.g., 10 °C/min
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Experimental Protocols
The following are detailed methodologies for the thermal analysis of a solid organic compound

like 3-(Bromomethyl)phenol.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of the compound by

measuring mass loss as a function of temperature.

Instrumentation: A standard thermogravimetric analyzer.[8][9]

Methodology:

Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed

into a ceramic or platinum TGA pan.

Instrument Setup: The TGA is purged with an inert gas (e.g., nitrogen) or a reactive gas (e.g.,

air) at a constant flow rate (e.g., 20-50 mL/min).

Thermal Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final

temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

Data Collection: The mass of the sample is continuously monitored and recorded as a

function of temperature and time.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine key

parameters such as the onset temperature of decomposition and the percentage of mass

loss at different stages. The first derivative of the TGA curve (DTG) can be used to identify

the temperatures of maximum decomposition rates.[8]

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal transitions in the compound as a

function of temperature.

Instrumentation: A differential scanning calorimeter.[9][10]
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Methodology:

Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed

into an aluminum or copper DSC pan, which is then hermetically sealed.

Instrument Setup: An empty, sealed pan is used as a reference. The DSC cell is purged with

an inert gas (e.g., nitrogen) at a constant flow rate.

Thermal Program: The sample and reference are subjected to a controlled temperature

program, typically a linear heating ramp (e.g., 10 °C/min) over a desired temperature range.

Data Collection: The differential heat flow between the sample and the reference is

measured and recorded as a function of temperature.

Data Analysis: The resulting DSC thermogram is analyzed to identify endothermic events

(e.g., melting) and exothermic events (e.g., decomposition), and to quantify the enthalpy

changes associated with these transitions.[10]

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for the thermal analysis of a chemical

compound.
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Caption: A generalized workflow for thermal analysis experiments.

Plausible Decomposition Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1282558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The thermal decomposition of 3-(Bromomethyl)phenol is likely to proceed through a series of

complex reactions. A plausible, simplified pathway based on the pyrolysis of related brominated

and phenolic compounds is depicted below.[11][12]

Decomposition of 3-(Bromomethyl)phenol

3-(Bromomethyl)phenol

Initial Decomposition

Heat

Primary Products

Homolytic Cleavage / Elimination

Secondary Reactions

Further Fragmentation / Recombination

HBr Vinylphenol Isomers

Final Products

Oxidation (if air is present)

Polymeric Residue Brominated AromaticsCO, CO₂

Click to download full resolution via product page

Caption: A hypothesized decomposition pathway for 3-(Bromomethyl)phenol.
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Conclusion
While specific experimental data on the thermal stability and decomposition of 3-
(Bromomethyl)phenol is currently lacking in public literature, this guide provides a framework

for its evaluation. The compound's known physical properties and the general behavior of

related brominated phenols suggest that it will decompose at elevated temperatures to produce

hazardous substances, including hydrogen bromide and carbon oxides. The provided

experimental protocols for TGA and DSC offer a standardized approach for obtaining the

necessary quantitative data to ensure the safe handling and application of this important

chemical intermediate. Further experimental investigation is highly recommended to fully

characterize its thermal properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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